Cas no 124391-76-0 (benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)
124391-76-0 structure
Product Name:benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
CAS No:124391-76-0
MF:C13H17NO3
MW:235.278983831406
MDL:MFCD06858680
CID:135901
PubChem ID:11031839
Update Time:2025-04-19
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
- (R)-1-CBZ-3-HYDROXYMETHYLPYRROLIDINE
- (S)-1-Cbz-3-(hydroxymethyl)pyrrolidine
- (S)-1-Cbz-3-Hydroxymethylpyrrolidine
- 1-Pyrrolidinecarboxylicacid, 3-(hydroxymethyl)-, phenylmethyl ester, (3S)-
- (S)-1-Cbz-beta-Prolinol
- 1-Cbz-3-hydroxymethyl-pyrrolidine
- (S)-1-Cbz-3-(hydroxyMethy...
- S-1-Cbz-3-(Hydroxymethyl)piperidine
- benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
- (S)-Benzyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate,99%e.e.
- (S)-benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate;(S)-1-Cbz-3-(hydroxymethyl)pyrrolidine
- TS-00661
- (S)-1-Cbz-b-prolinol
- AS-80086
- Q-102183
- CS-W003363
- AKOS015856183
- (S)-3-HYDROXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
- AKOS015911904
- A5707
- 124391-76-0
- DTXSID10452657
- 1-Pyrrolidinecarboxylicacid,3-(hydroxymethyl)-,phenylmethyl ester,(3S)-
- EN300-7419603
- (S)-benzyl3-(hydroxymethyl)pyrrolidine-1-carboxylate
- ZEA39176
- SCHEMBL541346
- 1-PYRROLIDINECARBOXYLIC ACID, 3-(HYDROXYMETHYL)-, PHENYLMETHYL ESTER, (3S)-
- MFCD06858680
-
- MDL: MFCD06858680
- Inchi: 1S/C13H17NO3/c15-9-12-6-7-14(8-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2/t12-/m0/s1
- InChI Key: ZRMWRJLLAVAFQP-LBPRGKRZSA-N
- SMILES: OC[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 235.12100
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- Density: 1.2±0.1 g/cm3
- Boiling Point: 381.969 ℃ at 760 mmHg
- Flash Point: 184.8±23.2 °C
- Refractive Index: 1.561
- PSA: 49.77000
- LogP: 1.57530
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302;H317
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106188-1g |
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
124391-76-0 | 95+% | 1g |
$252 | 2021-08-06 | |
| Fluorochem | 049056-250mg |
S)-1-Cbz-beta-Prolinol |
124391-76-0 | 95% | 250mg |
£115.00 | 2022-03-01 | |
| Fluorochem | 049056-1g |
S)-1-Cbz-beta-Prolinol |
124391-76-0 | 95% | 1g |
£301.00 | 2022-03-01 | |
| Fluorochem | 049056-5g |
S)-1-Cbz-beta-Prolinol |
124391-76-0 | 95% | 5g |
£861.00 | 2022-03-01 | |
| Fluorochem | 049056-10g |
S)-1-Cbz-beta-Prolinol |
124391-76-0 | 95% | 10g |
£1468.00 | 2022-03-01 | |
| AstaTech | 57103-0.25/G |
(S)-1-CBZ-BETA-PROLINOL |
124391-76-0 | 97% | 0.25/G |
$102 | 2022-06-01 | |
| AstaTech | 57103-1/G |
(S)-1-CBZ-BETA-PROLINOL |
124391-76-0 | 97% | 1g |
$99 | 2023-09-17 | |
| AstaTech | 57103-5/G |
(S)-1-CBZ-BETA-PROLINOL |
124391-76-0 | 97% | 5g |
$429 | 2023-09-17 | |
| Chemenu | CM106188-250mg |
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate |
124391-76-0 | 95%+ | 250mg |
$74 | 2023-11-21 | |
| abcr | AB284065-1 g |
(S)-3-Hydroxymethyl-pyrrolidine-1-carboxylic acid benzyl ester, 97%; . |
124391-76-0 | 97% | 1 g |
€292.00 | 2023-07-20 |
benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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